Cas no 222856-54-4 (2-Pyrrolidinemethanethiol,1-ethyl-, (2S)-)

• Product Name: 2-Pyrrolidinemethanethiol,1-ethyl-, (2S)-
• CAS No: 222856-54-4
• MF: C₇H₁₅NS
• MW: 145.26570057869
• CID: 244463
• Update Time: 2022-07-26

2-Pyrrolidinemethanethiol,1-ethyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinemethanethiol,1-ethyl-, (2S)-
• 2-Pyrrolidinemethanethiol,1-ethyl-,(2S)-(9CI)

• Inchi： 1S/C7H15NS/c1-2-8-5-3-4-7(8)6-9/h7,9H,2-6H2,1H3/t7-/m0/s1
• InChI Key： WRIDZSNGGOPUEI-ZETCQYMHSA-N
• SMILES： N1(CC)CCC[C@H]1CS

Computed Properties

• Exact Mass: 145.093
• Monoisotopic Mass: 145.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.2A^2